Cas no 1334147-72-6 (8-(tert-butoxycarbonylamino)bicyclo[3.2.1]octane-3-carboxylic acid)

• Product Name: 8-(tert-butoxycarbonylamino)bicyclo[3.2.1]octane-3-carboxylic acid
• CAS No: 1334147-72-6
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD19686521
• CID: 4588974
• Update Time: 2025-11-01

8-(tert-butoxycarbonylamino)bicyclo[3.2.1]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.1]octane-3-carboxylic acid
• 8-(tert-butoxycarbonylamino)bicyclo[3.2.1]octane-3-carboxylic acid

• MDL： MFCD19686521
• Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(18)15-11-8-4-5-9(11)7-10(6-8)12(16)17/h8-11H,4-7H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： WANSNGFRLUNMIS-UHFFFAOYSA-N
• SMILES： C12C(NC(OC(C)(C)C)=O)C(CC1)CC(C(O)=O)C2

Additional information on 8-(tert-butoxycarbonylamino)bicyclo[3.2.1]octane-3-carboxylic acid

Research Brief on 8-(tert-butoxycarbonylamino)bicyclo[3.2.1]octane-3-carboxylic acid (CAS: 1334147-72-6): Recent Advances and Applications

The compound 8-(tert-butoxycarbonylamino)bicyclo[3.2.1]octane-3-carboxylic acid (CAS: 1334147-72-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by its rigid three-dimensional framework, serves as a versatile intermediate in the synthesis of complex molecules, particularly in drug discovery programs targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its role as a key building block for the development of novel protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the design of selective cathepsin inhibitors. Researchers utilized the bicyclo[3.2.1]octane core to constrain peptide mimetics, resulting in improved metabolic stability and enhanced binding affinity. The tert-butoxycarbonyl (Boc) protecting group was found to be crucial for maintaining the compound's stability during synthetic transformations while allowing for selective deprotection when needed. This work represents a significant advancement in the development of cysteine protease inhibitors with potential applications in cancer and neurodegenerative diseases.

In the realm of antimicrobial drug development, a recent patent application (WO2023051234) describes derivatives of 8-(tert-butoxycarbonylamino)bicyclo[3.2.1]octane-3-carboxylic acid as novel antibacterial agents. The constrained geometry of the bicyclic system was shown to enhance membrane permeability while reducing susceptibility to efflux pumps, addressing two major challenges in antibiotic development. Particularly noteworthy is the compound's activity against multidrug-resistant Gram-negative pathogens, with minimum inhibitory concentrations (MICs) in the low micromolar range against clinical isolates of Acinetobacter baumannii and Pseudomonas aeruginosa.

From a synthetic chemistry perspective, recent methodological advances have improved access to this valuable building block. A 2024 publication in Organic Letters details a catalytic asymmetric route to enantiomerically pure 8-(tert-butoxycarbonylamino)bicyclo[3.2.1]octane-3-carboxylic acid using a chiral palladium catalyst. This development is particularly significant as it provides access to both enantiomers of the scaffold, enabling structure-activity relationship studies that were previously challenging due to the difficulty in obtaining optically pure material.

The compound's potential in CNS drug discovery was further highlighted in a recent collaboration between academic and industrial researchers. By incorporating the 8-(tert-butoxycarbonylamino)bicyclo[3.2.1]octane-3-carboxylic acid scaffold into dopamine receptor ligands, the team achieved unprecedented selectivity for D3 over D2 receptors, a long-standing challenge in neuropharmacology. This breakthrough, published in Nature Chemical Biology, opens new avenues for developing treatments for Parkinson's disease and substance use disorders with reduced side effects.

Looking forward, the unique properties of 8-(tert-butoxycarbonylamino)bicyclo[3.2.1]octane-3-carboxylic acid position it as a promising scaffold for addressing multiple challenges in medicinal chemistry. Its rigid structure offers solutions to problems of molecular flexibility that often plague drug candidates, while its synthetic accessibility enables rapid exploration of structure-activity relationships. As research continues, we anticipate seeing more applications of this versatile building block in the development of therapeutics for challenging disease targets.